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For Researchers, Scientists, and Drug Development
Professionals
This guide provides a comprehensive technical overview of the ndbm (New Database

Manager) library, a key-value store database system. It is designed for an audience with a

technical background, such as researchers, scientists, and drug development professionals,

who may encounter or consider using ndbm for managing experimental data, metadata, or

other forms of key-addressable information.

Core Concepts of ndbm
ndbm is a high-performance, file-based database system that stores data as key-value pairs. It

is an evolution of the original dbm (Database Manager) and offers enhancements such as the

ability to have multiple databases open simultaneously. At its core, ndbm is a library of

functions that an application can use to manipulate a database.

The fundamental principle of ndbm is its use of a hashing algorithm to quickly locate data on

disk. When a key-value pair is stored, a hash of the key is calculated, which determines the

storage location of the corresponding value. This allows for very fast data retrieval, typically in

one or two disk accesses, making it suitable for applications requiring rapid lookups of relatively

static data.[1]

An ndbm database is physically stored as two separate files:
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.dir file: This file acts as a directory or index, containing a bitmap of hash values.[1]

.pag file: This file contains the actual data, the key-value pairs themselves.[1]

This two-file structure separates the index from the data, which can contribute to efficient data

retrieval operations.

Data Presentation: Quantitative Analysis
The following tables summarize key quantitative aspects of ndbm and related dbm-family

databases.

Table 1: Key and Value Size Limitations

Database
Implementation

Typical Key Size
Limit

Typical Value Size
Limit

Notes

Original dbm
~512 bytes (total for

key-value pair)

~512 bytes (total for

key-value pair)
Considered obsolete.

ndbm
Varies by

implementation

Varies by

implementation

Often cited with a

combined key-value

size limit around 1008

to 4096 bytes.[2]

gdbm (GNU dbm) No limit No limit

Offers an ndbm

compatibility mode

that removes the size

limitations.

Berkeley DB No practical limit No practical limit

Also provides an

ndbm emulation layer

with enhanced

capabilities.

Table 2: Performance Benchmarks of dbm-like Databases

The following data is based on a benchmark test storing 1,000,000 records with 8-byte keys

and 8-byte values.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.ibm.com/docs/pt/aix/7.1.0?topic=concepts-new-database-manager
https://www.ibm.com/docs/pt/aix/7.1.0?topic=concepts-new-database-manager
https://www.benchchem.com/product/b12393030?utm_src=pdf-body
https://perldoc.perl.org/NDBM_File
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12393030?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Database
Write Time
(seconds)

Read Time
(seconds)

File Size (KB)

NDBM 5.1 8.07 7.79 814,457

GDBM 1.8.3 14.01 5.36 82,788

Berkeley DB 4.4.20 9.62 5.62 40,956

SDBM 1.0.2 11.32 N/A* 606,720

QDBM 1.8.74 1.89 1.58 55,257

*Read time for SDBM was not available due to database corruption during the test.

Source: Adapted from Huihoo, Benchmark Test of DBM Brothers.

Internal Mechanics: The Hashing Algorithm
ndbm and its derivatives often employ a variant of the sdbm (Sedgewick's Dynamic Bit

Manipulation) algorithm for hashing keys. This algorithm is known for its good distribution of

hash values, which helps in minimizing collisions and ensuring efficient data retrieval.[3][4][5]

The core of the sdbm algorithm is an iterative process that can be represented by the following

pseudo-code:

This simple yet effective algorithm contributes to the fast lookup times characteristic of ndbm
databases.

Experimental Protocols: Core ndbm Operations
The following section details the standard procedures for interacting with an ndbm database

using its C-style API. These protocols are fundamental for storing and retrieving experimental

data.

Data Structures
The primary data structure for interacting with ndbm is the datum, which is used to represent

both keys and values. It is typically defined as:
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dptr: A pointer to the data.

dsize: The size of the data in bytes.

Key Experimental Steps
Opening a Database Connection:

Protocol: Use the dbm_open() function.

Synopsis: DBM *dbm_open(const char *file, int flags, mode_t mode);

Description: This function opens a connection to the database specified by file. The flags

argument determines the mode of operation (e.g., O_RDWR for read/write, O_CREAT to

create the database if it doesn't exist). The mode argument specifies the file permissions if

the database is created.[6][7]

Returns: A pointer to a DBM object on success, or NULL on failure.

Storing Data:

Protocol: Use the dbm_store() function.

Synopsis: int dbm_store(DBM *db, datum key, datum content, int store_mode);

Description: This function stores a key-value pair in the database. The store_mode can be

DBM_INSERT (insert only if the key does not exist) or DBM_REPLACE (overwrite the

value if the key exists).[6][8]

Returns: 0 on success, a non-zero value on failure.

Retrieving Data:

Protocol: Use the dbm_fetch() function.

Synopsis: datum dbm_fetch(DBM *db, datum key);

Description: This function retrieves the value associated with a given key.[6][8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

http://infolab.stanford.edu/~ullman/dbsi/win98/ndbm.html
https://www.gnu.org.ua/software/gdbm/manual/ndbm.html
http://infolab.stanford.edu/~ullman/dbsi/win98/ndbm.html
https://docs.oracle.com/cd/E17275_01/html/api_reference/C/dbm.html
http://infolab.stanford.edu/~ullman/dbsi/win98/ndbm.html
https://docs.oracle.com/cd/E17275_01/html/api_reference/C/dbm.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12393030?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Returns: A datum structure containing the value. The dptr field will be NULL if the key is

not found.

Deleting Data:

Protocol: Use the dbm_delete() function.

Synopsis: int dbm_delete(DBM *db, datum key);

Description: This function removes a key-value pair from the database.[9]

Returns: 0 on success, a non-zero value on failure.

Closing the Database Connection:

Protocol: Use the dbm_close() function.

Synopsis: void dbm_close(DBM *db);

Description: This function closes the database connection and ensures that all changes

are written to disk.[6][7]

Mandatory Visualizations
ndbm High-Level Data Flow
The following diagram illustrates the basic workflow of storing and retrieving data using the

ndbm library.
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A high-level overview of the ndbm data storage and retrieval workflow.

ndbm Internal Hashing and Lookup
This diagram provides a conceptual view of how ndbm uses hashing to locate data within its

file structure.
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Conceptual diagram of the ndbm hashing and data lookup process.

Conclusion
The ndbm database provides a simple, robust, and high-performance solution for key-value

data storage. While it has limitations in terms of data size in its original form, its API has been

emulated and extended by more modern libraries like gdbm and Berkeley DB, which overcome

these constraints. For researchers and scientists who need a fast, local, and straightforward

database for managing structured data, ndbm and its successors remain a viable and relevant

technology. Its simple API and file-based nature make it easy to integrate into various scientific

computing workflows.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b12393030?utm_src=pdf-body-img
https://www.benchchem.com/product/b12393030?utm_src=pdf-body
https://www.benchchem.com/product/b12393030?utm_src=pdf-body
https://www.benchchem.com/product/b12393030?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12393030?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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